1-(3-Carboxypropyl)-3,7-dimethylxanthine
1-(3-Carboxypropyl)-3,7-dimethylxanthine
1-(3-Carboxypropyl)-3,7-dimethylxanthine is an oxopurine.
Brand Name:
Vulcanchem
CAS No.:
6493-07-8
VCID:
VC20763840
InChI:
InChI=1S/C11H14N4O4/c1-13-6-12-9-8(13)10(18)15(11(19)14(9)2)5-3-4-7(16)17/h6H,3-5H2,1-2H3,(H,16,17)
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCC(=O)O
Molecular Formula:
C11H14N4O4
Molecular Weight:
266.25 g/mol
1-(3-Carboxypropyl)-3,7-dimethylxanthine
CAS No.: 6493-07-8
Cat. No.: VC20763840
Molecular Formula: C11H14N4O4
Molecular Weight: 266.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-(3-Carboxypropyl)-3,7-dimethylxanthine is an oxopurine. |
|---|---|
| CAS No. | 6493-07-8 |
| Molecular Formula | C11H14N4O4 |
| Molecular Weight | 266.25 g/mol |
| IUPAC Name | 4-(3,7-dimethyl-2,6-dioxopurin-1-yl)butanoic acid |
| Standard InChI | InChI=1S/C11H14N4O4/c1-13-6-12-9-8(13)10(18)15(11(19)14(9)2)5-3-4-7(16)17/h6H,3-5H2,1-2H3,(H,16,17) |
| Standard InChI Key | WKASGTGXOGALBG-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCC(=O)O |
| Canonical SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCC(=O)O |
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